![molecular formula C16H21N7O B5559343 N-ethyl-6-methyl-2-[4-(2-pyrazinylcarbonyl)-1-piperazinyl]-4-pyrimidinamine](/img/structure/B5559343.png)
N-ethyl-6-methyl-2-[4-(2-pyrazinylcarbonyl)-1-piperazinyl]-4-pyrimidinamine
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Description
N-ethyl-6-methyl-2-[4-(2-pyrazinylcarbonyl)-1-piperazinyl]-4-pyrimidinamine, also known as Emapunil, is a novel anxiolytic drug that has shown promising results in preclinical studies. It belongs to the class of piperazine-based compounds and acts as a selective antagonist of the α2δ subunit of voltage-gated calcium channels.
Scientific Research Applications
Radioligand Applications in PET Imaging
N-ethyl-6-methyl-2-[4-(2-pyrazinylcarbonyl)-1-piperazinyl]-4-pyrimidinamine and its derivatives have been extensively studied for their application as radioligands in Positron Emission Tomography (PET) imaging. These compounds, such as WAY-100635, are potent radioligands that allow for the in vivo exploration of 5-HT1A receptors in the human brain. The detailed characterization of these radioligands facilitates the development of biomathematical models for interpreting radioactivity uptake in the brain, which is crucial for studying various neurological conditions (Osman et al., 1996).
Understanding Drug Metabolism and Pharmacokinetics
Research on compounds such as L-735,524, a potent HIV-1 protease inhibitor, reveals the metabolic pathways and disposition of these molecules in humans. These studies provide essential insights into how drugs are processed in the body, identifying major metabolic pathways and the excretion process, which is critical for drug design and dosage formulation (Balani et al., 1995).
Neuropharmacological Studies
Compounds with a structure similar to this compound have been used to study their effects on human physiology and psychology, providing insights into the neuropharmacological properties of potential therapeutic agents. For example, MK-212, a serotonin receptor agonist, has been investigated for its effects on hormone secretion, offering a window into the serotonergic system's role in mental health disorders (Lowy & Meltzer, 1988).
Investigation of Novel Psychoactive Substances
The emergence of new psychoactive substances (NPS) on the drug market, including piperazine derivatives, necessitates research into their pharmacokinetics, subjective effects, and potential health impacts. Studies on substances like BZP and TFMPP have elucidated their stimulant-like effects and their interaction with the serotonin receptor system, contributing to the understanding of NPS and informing public health and regulatory policies (Lin et al., 2011).
properties
IUPAC Name |
[4-[4-(ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl]-pyrazin-2-ylmethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N7O/c1-3-18-14-10-12(2)20-16(21-14)23-8-6-22(7-9-23)15(24)13-11-17-4-5-19-13/h4-5,10-11H,3,6-9H2,1-2H3,(H,18,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKGFPQFKXCLKSI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC(=NC(=C1)C)N2CCN(CC2)C(=O)C3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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